N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide

• IUPAC Name: N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide
• InChI: InChI=1S/C13H18N2O3/c1-10-13(17,4-6-18-10)9-15-12(16)7-11-3-2-5-14-8-11/h2-3,5,8,10,17H,4,6-7,9H2,1H3,(H,15,16)
• InChI Key: FQHRJAYXWUEKPY-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)(CNC(=O)CC2=CN=CC=C2)O
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide, also known as HM-3, is a chemical compound that has been extensively studied for its potential therapeutic applications. HM-3 is a pyridine derivative that has been shown to possess a variety of biochemical and physiological effects, making it a promising candidate for further research and development.

Mechanism of Action

The mechanism of action of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide involves its ability to modulate various cellular signaling pathways. N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide has been shown to inhibit the activity of protein kinase C (PKC), a key signaling molecule involved in cell growth and proliferation. In addition, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in cellular energy homeostasis.
Biochemical and Physiological Effects:
N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide has been shown to induce apoptosis and inhibit cell growth. In neurons, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases. In cardiovascular tissue, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide has been shown to have vasodilatory effects and may have potential applications in the treatment of hypertension.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide in lab experiments is its well-characterized mechanism of action. Additionally, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide has been extensively studied in a variety of contexts, making it a reliable tool for studying cellular signaling pathways. However, one limitation of using N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide in lab experiments is its potential toxicity, which may limit its use in certain experimental systems.

Future Directions

There are several potential future directions for research on N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide. One area of interest is the development of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide derivatives with improved pharmacological properties, such as increased potency or reduced toxicity. Another area of interest is the investigation of the potential therapeutic applications of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide in a variety of disease contexts, including cancer, neurological disorders, and cardiovascular disease. Finally, further research is needed to fully elucidate the mechanism of action of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide and its effects on cellular signaling pathways.

Synthesis Methods

The synthesis of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide involves the reaction of 2-bromo-3-pyridylacetic acid with 3-hydroxy-2-methyl-4H-pyran-4-one in the presence of a base. The resulting product is then purified through recrystallization to obtain pure N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide.

Scientific Research Applications

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide has been studied for its potential therapeutic applications in a variety of areas, including cancer treatment, neurological disorders, and cardiovascular disease. In cancer research, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In neurological research, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cardiovascular research, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-pyridin-3-ylacetamide has been shown to have vasodilatory effects and may have potential applications in the treatment of hypertension.